![molecular formula C17H21N3O4S B1244577 2-[(1-Amino-1-oxopropan-2-yl)thio]-3-butyl-4-oxo-7-quinazolinecarboxylic acid methyl ester](/img/structure/B1244577.png)
2-[(1-Amino-1-oxopropan-2-yl)thio]-3-butyl-4-oxo-7-quinazolinecarboxylic acid methyl ester
Overview
Description
2-[(1-amino-1-oxopropan-2-yl)thio]-3-butyl-4-oxo-7-quinazolinecarboxylic acid methyl ester is a member of quinazolines.
Scientific Research Applications
Synthesis of Quinazolinone Derivatives
The chemical compound "2-[(1-Amino-1-oxopropan-2-yl)thio]-3-butyl-4-oxo-7-quinazolinecarboxylic acid methyl ester" is a derivative of quinazoline. Quinazolinone derivatives have been synthesized using various precursors and methods. Methyl α-[(4-oxoquinazolin-2-yl)thio]acetate, a related compound, has been used as a precursor for synthesizing a range of quinazolin-4-one derivatives, showcasing the compound's versatility in forming heterocyclic structures (Al-iraqi & Al-Allaf, 2021).
Heterocyclic Compound Formation
Heterocyclic compounds are crucial in pharmaceutical chemistry. The compound's structure allows for the formation of various derivatives. For instance, methyl α-[(4-oxoquinazolin-2-yl)thio]acetate has been utilized to create new derivatives of the quinazolin-4-one moiety, demonstrating its significance in forming complex structures with potential biological activities (AL-ALAAF & Al-iraqi, 2021).
Catalytic Applications
Amino acid methyl esters, including similar structures to the compound , have been used in palladium-catalyzed aminocarbonylation reactions, a significant process in synthesizing carboxamide derivatives, showcasing its potential in catalysis and organic synthesis (Müller et al., 2005).
Biological and Pharmaceutical Applications
Antibacterial and Anti-inflammatory Properties
Derivatives of quinazoline, related to the compound , have shown significant analgesic, anti-inflammatory, and antibacterial activities. Novel 2-butyl-3-substituted quinazolin-4-(3H)-ones, synthesized from related precursors, exhibited promising biological activities, highlighting the therapeutic potential of such compounds (Alagarsamy et al., 2005).
properties
Molecular Formula |
C17H21N3O4S |
|---|---|
Molecular Weight |
363.4 g/mol |
IUPAC Name |
methyl 2-(1-amino-1-oxopropan-2-yl)sulfanyl-3-butyl-4-oxoquinazoline-7-carboxylate |
InChI |
InChI=1S/C17H21N3O4S/c1-4-5-8-20-15(22)12-7-6-11(16(23)24-3)9-13(12)19-17(20)25-10(2)14(18)21/h6-7,9-10H,4-5,8H2,1-3H3,(H2,18,21) |
InChI Key |
KOPJXQVAPJRMJZ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCN1C(=O)C2=C(C=C(C=C2)C(=O)OC)N=C1SC(C)C(=O)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(1S,2S,4S,7R,9S,10S,12R,15S)-4-acetyloxy-1-hydroxy-15-[(2R,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]oxy-9,12-dimethoxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate](/img/structure/B1244506.png)
![N-[(E)-(2-bromophenyl)methylideneamino]-4-methylquinolin-2-amine](/img/structure/B1244509.png)
![4-[4-[(2-Hydroxybenzoyl)amino]phenyl]butyric acid](/img/structure/B1244510.png)
![(2R)-2-amino-4-[4-[(E)-C-[[(3S)-1-[(R)-carboxy-(3-chloro-4-hydroxyphenyl)methyl]-2-oxoazetidin-3-yl]carbamoyl]-N-hydroxycarbonimidoyl]phenoxy]butanoic acid](/img/structure/B1244515.png)
